Cas no 131028-00-7 (2-Pyrrolidinone,1-[2-[4-(2,6-dimethylphenyl)-1-piperazinyl]-2-oxoethyl]-)

• Product Name: 2-Pyrrolidinone,1-[2-[4-(2,6-dimethylphenyl)-1-piperazinyl]-2-oxoethyl]-
• CAS No: 131028-00-7
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 172674
• PubChem ID: 3076426
• Update Time: 2025-04-19

2-Pyrrolidinone,1-[2-[4-(2,6-dimethylphenyl)-1-piperazinyl]-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-[2-[4-(2,6-dimethylphenyl)-1-piperazinyl]-2-oxoethyl]-
• 1-[2-[4-(2,6-dimethylphenyl)piperazin-1-yl]-2-oxoethyl]pyrrolidin-2-one
• Oprea1_872065
• 131028-00-7
• Piperazine, 1-(2,6-dimethylphenyl)-4-((2-oxo-1-pyrrolidinyl)acetyl)-
• BRN 4207790
• 1-{2-[4-(2,6-dimethylphenyl)-1-piperazinyl]-2-oxoethyl}-2-pyrrolidinone
• AE-641/30109024
• 1-(2,6-Dimethylphenyl)-4-((2-oxo-1-pyrrolidinyl)acetyl)piperazine
• DTXSID90156843

• Inchi： 1S/C18H25N3O2/c1-14-5-3-6-15(2)18(14)20-11-9-19(10-12-20)17(23)13-21-8-4-7-16(21)22/h3,5-6H,4,7-13H2,1-2H3
• InChI Key： CEKSOYRGQQWHCL-UHFFFAOYSA-N
• SMILES： O=C(CN1C(CCC1)=O)N1CCN(C2C(C)=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 315.19485
• Monoisotopic Mass: 315.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• PSA: 43.86